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Introduction
Emapticap pegol (also known as NOX-E36) is a novel therapeutic agent that acts as a potent

and specific antagonist of the chemokine C-C motif ligand 2 (CCL2), also known as monocyte

chemoattractant protein-1 (MCP-1).[1][2][3][4][5] By neutralizing CCL2, emapticap pegol
effectively inhibits the recruitment of inflammatory monocytes and macrophages to sites of

inflammation, a key process in the pathophysiology of various diseases.[2][6][7] This technical

guide provides a comprehensive overview of the structural and chemical properties of

emapticap pegol, its mechanism of action, and the experimental methodologies used for its

characterization.

Structural and Chemical Properties
Emapticap pegol is a Spiegelmer®, a unique class of therapeutic aptamers.[8][9] It is

composed of a 40-nucleotide L-RNA (ribonucleic acid) oligonucleotide conjugated to a 40

kilodalton (kDa) polyethylene glycol (PEG) moiety.[6] The L-configuration of the ribonucleotides

confers exceptional stability against nuclease degradation, a significant advantage over natural
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D-RNA molecules.[8][9] The PEGylation serves to increase the hydrodynamic radius of the

molecule, thereby extending its plasma half-life.

The crystal structure of the 40-mer L-RNA aptamer of emapticap pegol in complex with its

target, L-CCL2, has been solved at a resolution of 2.05 Å.[8][9] This high-resolution structural

data provides detailed insights into the intramolecular contacts of the aptamer and the specific

interactions responsible for its high-affinity binding to CCL2.[8][9]

Property Description Source

Drug Name Emapticap Pegol [2][6]

Code Name NOX-E36 [2][6]

Chemical Class Spiegelmer® (L-RNA Aptamer) [8][9]

Composition
40-nucleotide L-RNA

conjugated to a 40 kDa PEG
[6]

Target
C-C motif ligand 2 (CCL2 /

MCP-1)
[1][2][3][4][5]

Purity (commercial sodium

salt)
91.38% [2]

Mechanism of Action and Signaling Pathway
Emapticap pegol exerts its therapeutic effect by binding with high affinity and specificity to

CCL2, thereby preventing its interaction with its cognate receptor, C-C chemokine receptor 2

(CCR2).[10][11][12] The binding of CCL2 to CCR2 on the surface of immune cells, particularly

monocytes, triggers a cascade of intracellular signaling events that lead to chemotaxis, or

directed cell migration, towards the source of the CCL2 signal.[10][11][13][14]

The CCL2-CCR2 signaling axis activates several key downstream pathways, including the

Phosphoinositide 3-kinase (PI3K)/Akt pathway and the Mitogen-activated protein kinase

(MAPK)/extracellular signal-regulated kinase (ERK) pathway.[10][11][13] Activation of these

pathways ultimately results in the cellular responses of migration, proliferation, and survival.[11]

[13] By sequestering CCL2, emapticap pegol effectively blocks the initiation of this signaling

cascade.
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Caption: Emapticap pegol neutralizes CCL2, preventing its binding to the CCR2 receptor and

subsequent activation of downstream signaling pathways.

Quantitative Data from Clinical and Preclinical
Studies
Emapticap pegol has undergone clinical evaluation, most notably in a Phase IIa study for

diabetic nephropathy.[1][7][15][16][17][18][19] Preclinical studies in animal models have also

been conducted to establish its proof of concept.[2]
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Table 1: Pharmacokinetics of Emapticap Pegol (Phase
IIa Clinical Trial)

Parameter Value Population Source

Dosage and

Administration

0.5 mg/kg

subcutaneous

injection, twice weekly

for 12 weeks

72 patients with type 2

diabetes and

albuminuria

[15]

Steady-State Plasma

Concentration
355 ± 105 nM

Patients with type 2

diabetes and

albuminuria

[18]

Table 2: Efficacy of Emapticap Pegol in Diabetic
Nephropathy (Phase IIa Clinical Trial)
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Endpoint Result Comparison p-value Source

Mean

Albumin/Creatini

ne Ratio (ACR)

Reduction

32% lower than

placebo at the

end of treatment

Emapticap pegol

vs. Placebo
0.014 [16]

Maximum ACR

Reduction

39% lower than

placebo 8 weeks

post-treatment

Emapticap pegol

vs. Placebo
0.01 [16]

Patients with

≥50% ACR

Reduction

31%
Emapticap pegol

group
- [16]

Patients with

≥50% ACR

Reduction

6% Placebo group - [16]

Change in

HbA1c at 12

weeks

-0.32%
Emapticap pegol

group
0.096 [15]

Change in

HbA1c at 12

weeks

+0.06% Placebo group 0.096 [15]

Change in

HbA1c 4 weeks

post-treatment

Significant

improvement vs.

placebo

Emapticap pegol

vs. Placebo
0.036 [15]

Table 3: Preclinical Efficacy of Emapticap Pegol (Mouse
Models)
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Model
Dosage and
Administration

Key Finding Source

Leukemia-bearing

mice

14.4 mg/kg (mNOX-

E36), s.c., 3x/week for

3 weeks

Interfered with the

infiltration of M2-like

macrophages into

spleens

[2]

Diabetic mice

20 mg/kg (mNOX-

E36), s.c., 3x/week for

4 weeks

Reduced albuminuria

and restored the

glomerular endothelial

glycocalyx

[2]

Experimental Protocols
Synthesis and Purification of Emapticap Pegol
The synthesis of emapticap pegol (NOX-E36) involves a multi-step process that begins with

the solid-phase synthesis of the 40-nucleotide L-RNA oligonucleotide. This is followed by

purification and subsequent conjugation to a 40 kDa PEG moiety.

Experimental Workflow for Emapticap Pegol Synthesis
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Solid-Phase Synthesis of
Amino-Modified L-RNA Oligonucleotide
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Caption: A generalized workflow for the synthesis and purification of emapticap pegol.

A detailed protocol for the synthesis of Spiegelmers like emapticap pegol is described in "RNA

aptamers and spiegelmers: synthesis, purification, and post-synthetic PEG conjugation" in
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Current Protocols in Nucleic Acid Chemistry. The process involves:

Solid-Phase Synthesis: The 40-mer amino-modified L-RNA oligonucleotide is synthesized on

a solid support, typically on a 1- to 4-mmol scale.

Deprotection: A two-step deprotection process is carried out to remove the protecting groups

from the synthesized oligonucleotide.

Purification of Oligonucleotide: The crude oligonucleotide is purified using preparative

reversed-phase high-performance liquid chromatography (RP-HPLC).

Desalting: The purified oligonucleotide is desalted using tangential flow ultrafiltration.

PEG Conjugation: The amino-modified L-RNA is reacted with an N-hydroxysuccinimide

(NHS)-ester-activated 40 kDa PEG.

Purification of Conjugate: The resulting emapticap pegol conjugate is purified by

preparative anion-exchange (AX)-HPLC.

Final Processing: The purified conjugate undergoes a final ultrafiltration and is then

lyophilized to yield the final product.

In-process and quality control are monitored throughout the synthesis using analytical

methods.

In Vitro Cell Migration Assay (Transwell Assay)
The inhibitory effect of emapticap pegol on CCL2-mediated cell migration is typically assessed

using a transwell migration assay, also known as a Boyden chamber assay.

Principle: This assay measures the chemotactic response of cells towards a chemoattractant

(in this case, CCL2) across a permeable membrane. Emapticap pegol is tested for its ability to

block this migration.

General Protocol:

Cell Culture: A suitable monocytic cell line expressing CCR2 (e.g., THP-1) is cultured to an

appropriate density.
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Assay Setup: Transwell inserts with a permeable membrane are placed in a multi-well plate.

The lower chamber of the wells is filled with media containing CCL2 as the chemoattractant.

Treatment: Cells are pre-incubated with varying concentrations of emapticap pegol or a

vehicle control before being seeded into the upper chamber of the transwell inserts.

Incubation: The plate is incubated for a period sufficient to allow cell migration (typically

several hours).

Quantification: Non-migrated cells are removed from the upper surface of the membrane.

The cells that have migrated to the lower surface of the membrane are fixed, stained (e.g.,

with crystal violet or a fluorescent dye), and counted under a microscope or quantified using

a plate reader. A significant reduction in the number of migrated cells in the presence of

emapticap pegol indicates its inhibitory activity. In one study, 1 nM of NOX-E36 significantly

inhibited CCL2-mediated migration in the human monocytic leukemia cell line THP-1.[2]

Western Blot Analysis of Downstream Signaling
To confirm that emapticap pegol inhibits the intracellular signaling pathways activated by

CCL2, Western blotting is employed to measure the phosphorylation status of key signaling

proteins.

Principle: This technique allows for the detection and quantification of specific proteins in a cell

lysate. Phospho-specific antibodies are used to detect the activated (phosphorylated) forms of

proteins like AKT and ERK.

General Protocol:

Cell Culture and Stimulation: CCR2-expressing cells are serum-starved and then stimulated

with CCL2 in the presence or absence of emapticap pegol for a short period (e.g., 30

minutes).

Cell Lysis: The cells are lysed to release their protein content.

Protein Quantification: The total protein concentration in each lysate is determined to ensure

equal loading.
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SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium

dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g.,

nitrocellulose or PVDF).

Immunoblotting: The membrane is incubated with primary antibodies specific for the

phosphorylated forms of AKT (p-AKT), ERK (p-ERK), and p38 MAPK (p-p38 MAPK), as well

as antibodies for the total forms of these proteins as loading controls.

Detection: The membrane is then incubated with a secondary antibody conjugated to an

enzyme (e.g., horseradish peroxidase), which catalyzes a chemiluminescent reaction. The

resulting light signal is captured on X-ray film or with a digital imager.

Analysis: The intensity of the bands corresponding to the phosphorylated proteins is

quantified and normalized to the total protein levels. A decrease in the phosphorylation of

AKT, ERK, and p38 MAPK in cells treated with emapticap pegol demonstrates its inhibitory

effect on CCL2 signaling. Studies have shown that the murine-specific version of emapticap
pegol (mNOX-E36) abrogates the CCL2-induced phosphorylation of AKT, ERK, and p38-

MAPK in mCCL2-stimulated cells.[2]

Conclusion
Emapticap pegol is a well-characterized Spiegelmer® with a clear mechanism of action

targeting the pro-inflammatory chemokine CCL2. Its unique L-RNA structure provides high

stability, and its efficacy has been demonstrated in both preclinical models and clinical trials for

diabetic nephropathy. The detailed structural and functional data, along with established

experimental protocols for its synthesis and characterization, provide a solid foundation for its

further development and application in various inflammatory and fibrotic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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